Cas no 18886-16-3 (2-Naphthalenesulfonicacid,7-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-4-hydroxy-3-[2-(2-sulfophenyl)diazenyl]-,sodium salt (1:2))

• Product Name: 2-Naphthalenesulfonicacid,7-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-4-hydroxy-3-[2-(2-sulfophenyl)diazenyl]-,sodium salt (1:2)
• CAS No: 18886-16-3
• MF: C₁₉H₁₀Cl₂N₆Na₂O₇S₂
• MW: 615.334240436554
• CID: 210229
• PubChem ID: 167762
• Update Time: 2025-04-19

2-Naphthalenesulfonicacid,7-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-4-hydroxy-3-[2-(2-sulfophenyl)diazenyl]-,sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid,7-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-4-hydroxy-3-[2-(2-sulfophenyl)diazenyl]-,sodium salt (1:2)
• 2-Naphthalenesulfonicacid,7-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-4-hydroxy-3-[2-(2-sulfoph...
• 2-Naphthalenesulfonicacid,7-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-4-hydroxy-3-[2-(2-sulfophenyl)diazenyl]-,sodium salt (1:
• disodium 7-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-4-hydroxy-3-[(2-sulphonatophenyl)azo]naphthalene-2-sulphonate
• C.I. Reactive orange 1
• Reactive Orange X-G
• 2-naphthalenesulfonic acid, 7-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-4-hydrox
• NS00086623
• 18886-16-3
• Disodium;7-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-4-hydroxy-3-[(2-sulfonatophenyl)diazenyl]naphthalene-2-sulfonate
• 2-Naphthalenesulfonic acid, 7-((4,6-dichloro-1,3,5-triazin-2-yl)amino)-4-hydroxy-3-(2-(2-sulfophenyl)diazenyl)-, sodium salt (1:2)
• 2-Naphthalenesulfonic acid, 7-((4,6-dichloro-1,3,5-triazin-2-yl)amino)-4-hydroxy-3-((2-sulfophenyl)azo)-, disodium salt
• 2-Naphthalenesulfonic acid, 7-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-4-hydroxy-3-[(2-sulfophenyl)azo]-, disodium salt
• Disodium 7-((4,6-dichloro-1,3,5-triazin-2-yl)amino)-4-hydroxy-3-((2-sulphonatophenyl)azo)naphthalene-2-sulphonate
• DTXSID60889671
• EINECS 242-647-3
• 2-Naphthalenesulfonic acid, 7-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-4-hydroxy-3-[2-(2-sulfophenyl)diazenyl]-, sodium salt (1:2)

• Inchi： 1S/C19H12Cl2N6O7S2.2Na/c20-17-23-18(21)25-19(24-17)22-10-5-6-11-9(7-10)8-14(36(32,33)34)15(16(11)28)27-26-12-3-1-2-4-13(12)35(29,30)31;;/h1-8,28H,(H,29,30,31)(H,32,33,34)(H,22,23,24,25);;/q;2*+1/p-2/b27-26+;;
• InChI Key： OWJBWTPIJLQHBO-YOYNBWDYSA-L
• SMILES： ClC1N=C(N=C(N=1)NC1C=CC2C(=C(C(=CC=2C=1)S(=O)(=O)[O-])/N=N/C1C=CC=CC=1S(=O)(=O)[O-])O)Cl.[Na+].[Na+]

Computed Properties

• Exact Mass: 613.92200
• Monoisotopic Mass: 613.9224830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 38
• Rotatable Bond Count: 4
• Complexity: 974
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 227Ų

Experimental Properties

• PSA: 226.81000
• LogP: 6.23900